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Compound of Interest

Compound Name: Angelol H

Cat. No.: B15594656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Angelol H is a natural coumarin compound isolated from the roots of plants belonging to the

Angelica genus, such as Angelica sinensis and Angelica pubescens.[1][2] As a member of the

angelol family of compounds, it is investigated for its potential therapeutic properties, including

antioxidant, anti-inflammatory, and anti-cancer activities.[3] Accurate and reproducible

experimental results rely on the correct preparation and storage of Angelol H stock solutions.

Dimethyl sulfoxide (DMSO) is a common solvent for dissolving Angelol H for in vitro studies

due to its high solubilizing capacity for a wide range of organic compounds.[2][4][5]

These application notes provide a detailed protocol for the preparation, storage, and handling

of Angelol H stock solutions in DMSO, along with relevant physicochemical data and insights

into its potential mechanism of action based on related compounds.

Physicochemical and Biological Data
A summary of the key quantitative data for Angelol H is presented in the table below for easy

reference.
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Property Value Reference(s)

Molecular Formula C₂₀H₂₄O₇ [1][2][4][6]

Molecular Weight 376.4 g/mol [1][2][4][6]

Appearance Powder [2]

Solubility
Soluble in DMSO, Chloroform,

Acetone
[2][4]

Purity (typical) ≥98% [2][4]

Storage Temperature -20°C (for stock solutions) [2][6]

Recommended Stock

Concentration
10-50 mM in DMSO

Inferred from related

compounds

Potential Mechanism of Action
Modulation of NF-κB and/or

ERK signaling pathways

Inferred from related

compounds[7][8]

Experimental Protocols
Materials

Angelol H powder (purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sterile pipette tips

Protocol for Preparing a 10 mM Angelol H Stock
Solution in DMSO

Pre-weighing Preparations:
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Allow the Angelol H powder vial to equilibrate to room temperature for at least 1 hour

before opening to prevent condensation.[2]

Tare the analytical balance with a sterile microcentrifuge tube.

Weighing Angelol H:

Carefully weigh out 3.764 mg of Angelol H powder and transfer it into the tared

microcentrifuge tube.

Calculation:

Desired Concentration (C) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 376.4 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x MW x V = 0.01 mol/L x 376.4 g/mol x 0.001 L = 0.003764 g = 3.764 mg

Dissolution:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Angelol H
powder.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.

Storage and Handling:

For short-term storage (up to two weeks), the 10 mM stock solution can be stored at

-20°C.[2] For longer-term storage, it is recommended to aliquot the stock solution into

smaller, single-use volumes in tightly sealed, light-protected vials and store at -80°C to

minimize freeze-thaw cycles.

Before use, thaw the frozen aliquots at room temperature and vortex gently to ensure

homogeneity.[2]
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When preparing working solutions, dilute the stock solution in the appropriate cell culture

medium to the desired final concentration. Ensure the final concentration of DMSO in the

cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Safety Precautions
Angelol H is a research chemical; its toxicological properties have not been fully elucidated.

Handle with care and use appropriate personal protective equipment (PPE), including

gloves, lab coat, and safety glasses.

DMSO is readily absorbed through the skin and can carry dissolved substances with it. Avoid

direct contact with skin and eyes.

All procedures involving the handling of Angelol H powder and DMSO should be performed

in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for Angelol H and DMSO for detailed safety

information.[9]

Visualizations
Experimental Workflow
The following diagram illustrates the key steps for preparing and using an Angelol H stock

solution.
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Stock Solution Preparation

Working Solution Preparation & Use

Weigh Angelol H Powder

Dissolve in DMSO

Vortex to Homogenize

Aliquot for Storage

Store at -20°C or -80°C

Thaw Stock Aliquot
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Treat Cells

Click to download full resolution via product page

Caption: Workflow for Angelol H stock solution preparation and use.
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Potential Signaling Pathway
Based on studies of structurally related compounds like Angelol-A and Ingenol-3-Angelate,

Angelol H may exert its biological effects through the modulation of the NF-κB and/or ERK

signaling pathways, which are critical in regulating inflammation, cell proliferation, and

apoptosis.[7][8][10]

Caption: Hypothesized signaling pathways potentially modulated by Angelol H.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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